![molecular formula C12H10BrF2N3O B213567 4-bromo-N-(2,5-difluorophenyl)-1-ethyl-1H-pyrazole-5-carboxamide](/img/structure/B213567.png)
4-bromo-N-(2,5-difluorophenyl)-1-ethyl-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-bromo-N-(2,5-difluorophenyl)-1-ethyl-1H-pyrazole-5-carboxamide, also known as BDF-8634, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research.
Mechanism of Action
The mechanism of action of 4-bromo-N-(2,5-difluorophenyl)-1-ethyl-1H-pyrazole-5-carboxamide is not fully understood, but it is believed to act as a positive allosteric modulator of the GABA-A receptor, which is a major inhibitory neurotransmitter in the brain. By enhancing the activity of the GABA-A receptor, this compound can increase the inhibitory tone in the brain, leading to its anxiolytic and antidepressant effects. In cancer cells, this compound has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. By inhibiting HDAC, this compound can induce cell cycle arrest and apoptosis, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including the modulation of GABA-A receptor activity, the inhibition of HDAC activity, and the inhibition of cancer cell growth. In animal models, this compound has been shown to have anxiolytic and antidepressant effects, as well as anticonvulsant and muscle relaxant effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cancer cell growth.
Advantages and Limitations for Lab Experiments
4-bromo-N-(2,5-difluorophenyl)-1-ethyl-1H-pyrazole-5-carboxamide has several advantages for lab experiments, including its high potency and selectivity for the GABA-A receptor and HDAC. However, this compound also has some limitations, including its poor solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on 4-bromo-N-(2,5-difluorophenyl)-1-ethyl-1H-pyrazole-5-carboxamide, including the development of new drugs based on its structure, the investigation of its potential applications in other fields of research, and the elucidation of its mechanism of action. Some possible future directions include:
- The development of new drugs based on the structure of this compound with improved efficacy and safety profiles.
- The investigation of the potential applications of this compound in other fields of research, such as immunology and infectious diseases.
- The elucidation of the mechanism of action of this compound at the molecular level, including its interactions with the GABA-A receptor and HDAC.
- The investigation of the potential side effects of this compound at different concentrations and in different cell types.
- The investigation of the pharmacokinetics and pharmacodynamics of this compound in animal models and humans.
Synthesis Methods
The synthesis of 4-bromo-N-(2,5-difluorophenyl)-1-ethyl-1H-pyrazole-5-carboxamide involves several steps, including the reaction of 4-bromo-2,5-difluoroaniline with ethyl 2-oxo-2-(pyrazol-5-yl)acetate in the presence of a base, followed by the reaction with a carboxylic acid derivative. The final product is obtained after purification and isolation using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
4-bromo-N-(2,5-difluorophenyl)-1-ethyl-1H-pyrazole-5-carboxamide has been studied for its potential applications in various fields of research, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, making it a potential candidate for the development of anticancer drugs. In drug discovery, this compound has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.
properties
Molecular Formula |
C12H10BrF2N3O |
---|---|
Molecular Weight |
330.13 g/mol |
IUPAC Name |
4-bromo-N-(2,5-difluorophenyl)-2-ethylpyrazole-3-carboxamide |
InChI |
InChI=1S/C12H10BrF2N3O/c1-2-18-11(8(13)6-16-18)12(19)17-10-5-7(14)3-4-9(10)15/h3-6H,2H2,1H3,(H,17,19) |
InChI Key |
TXWQQUGBYHNHKA-UHFFFAOYSA-N |
SMILES |
CCN1C(=C(C=N1)Br)C(=O)NC2=C(C=CC(=C2)F)F |
Canonical SMILES |
CCN1C(=C(C=N1)Br)C(=O)NC2=C(C=CC(=C2)F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.